Cas no 2171832-78-1 (1-(5-bromopyrimidin-2-yl)azetidin-2-ylmethanamine)

• Product Name: 1-(5-bromopyrimidin-2-yl)azetidin-2-ylmethanamine
• CAS No: 2171832-78-1
• MF: C₈H₁₁BrN₄
• MW: 243.103739976883
• CID: 5772239
• PubChem ID: 165958004
• Update Time: 2025-06-14

1-(5-bromopyrimidin-2-yl)azetidin-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2171832-78-1
• [1-(5-bromopyrimidin-2-yl)azetidin-2-yl]methanamine
• EN300-1281124
• 1-(5-bromopyrimidin-2-yl)azetidin-2-ylmethanamine

• Inchi： 1S/C8H11BrN4/c9-6-4-11-8(12-5-6)13-2-1-7(13)3-10/h4-5,7H,1-3,10H2
• InChI Key： LEUPFDALNBNVRM-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1)N1CCC1CN

Computed Properties

• Exact Mass: 242.01671g/mol
• Monoisotopic Mass: 242.01671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55Ų

Additional information on 1-(5-bromopyrimidin-2-yl)azetidin-2-ylmethanamine

Research Brief on 1-(5-bromopyrimidin-2-yl)azetidin-2-ylmethanamine (CAS: 2171832-78-1): Recent Advances and Applications

1-(5-bromopyrimidin-2-yl)azetidin-2-ylmethanamine (CAS: 2171832-78-1) is a brominated pyrimidine derivative with a unique azetidine scaffold, which has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound serves as a versatile building block for the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapies. Recent studies have highlighted its role as a key intermediate in the synthesis of compounds with promising anticancer, anti-inflammatory, and antimicrobial properties.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 1-(5-bromopyrimidin-2-yl)azetidin-2-ylmethanamine as a precursor for the development of selective JAK2 inhibitors. The study demonstrated that modifications to the azetidine ring and the bromopyrimidine moiety could significantly enhance binding affinity and selectivity for JAK2 over other kinases. The compound's structural flexibility allows for the introduction of various substituents, enabling the optimization of pharmacokinetic properties and reducing off-target effects. These findings underscore its potential in the treatment of myeloproliferative disorders and autoimmune diseases.

Another notable application of 1-(5-bromopyrimidin-2-yl)azetidin-2-ylmethanamine was reported in a 2022 Nature Communications article, where it was utilized in the synthesis of covalent inhibitors targeting EGFR mutants, including the T790M variant. The bromine atom at the 5-position of the pyrimidine ring facilitated further functionalization through cross-coupling reactions, enabling the introduction of electrophilic warheads for covalent binding. The resulting inhibitors exhibited potent activity against resistant EGFR mutants while sparing wild-type EGFR, highlighting the compound's utility in addressing drug resistance in non-small cell lung cancer (NSCLC).

Beyond oncology, recent research has also investigated the antimicrobial potential of derivatives derived from 1-(5-bromopyrimidin-2-yl)azetidin-2-ylmethanamine. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel azetidine-containing analogs with broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The presence of the azetidine ring was found to improve membrane permeability and reduce susceptibility to efflux pumps, a common mechanism of bacterial resistance. These findings suggest that further exploration of this scaffold could yield new antibiotics to combat multidrug-resistant pathogens.

In conclusion, 1-(5-bromopyrimidin-2-yl)azetidin-2-ylmethanamine (CAS: 2171832-78-1) represents a promising scaffold for the development of diverse therapeutic agents. Its modular structure enables the rapid generation of analogs with tailored biological activities, making it a valuable tool in drug discovery. Future research should focus on expanding its applications, optimizing synthetic routes, and exploring its potential in emerging therapeutic areas such as targeted protein degradation and PROTAC development.